Cas no 2172133-76-3 (3-(3,6-dihydro-2H-pyran-4-yl)benzaldehyde)

• Product Name: 3-(3,6-dihydro-2H-pyran-4-yl)benzaldehyde
• CAS No: 2172133-76-3
• MF: C₁₂H₁₂O₂
• MW: 188.222483634949
• CID: 5905811
• PubChem ID: 165530495
• Update Time: 2023-12-29

3-(3,6-dihydro-2H-pyran-4-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(3,6-dihydro-2H-pyran-4-yl)benzaldehyde
• 2172133-76-3
• EN300-1586094

• Inchi： 1S/C12H12O2/c13-9-10-2-1-3-12(8-10)11-4-6-14-7-5-11/h1-4,8-9H,5-7H2
• InChI Key： SZQPKJOJUCSXDR-UHFFFAOYSA-N
• SMILES： O1CC=C(C2C=CC=C(C=O)C=2)CC1

Computed Properties

• Exact Mass: 188.083729621g/mol
• Monoisotopic Mass: 188.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26.3Ų